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Compound of Interest

Compound Name: 3-(Morpholinosulfonyl)aniline

Cat. No.: B185278

3-(Morpholinosulfonyl)aniline: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Morpholinosulfonyl)aniline is a chemical compound that integrates three key structural
motifs: an aniline ring, a sulfonamide group, and a morpholine ring. This unique combination of
functional groups makes it a compound of interest within medicinal chemistry and drug
discovery. The aniline moiety is a common starting point for the synthesis of a wide range of
pharmaceuticals. The sulfonamide group is a well-established pharmacophore known for its
diverse biological activities, including antimicrobial and anticancer properties. The morpholine
ring is often incorporated into drug candidates to improve physicochemical properties such as
solubility and metabolic stability.

This technical guide provides a summary of the available chemical and physical properties of 3-
(Morpholinosulfonyl)aniline. However, it is important to note that detailed experimental
protocols for its synthesis, comprehensive biological activity data, and its specific roles in
signaling pathways are not extensively documented in publicly available scientific literature.

Chemical Structure and Properties
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The chemical structure of 3-(Morpholinosulfonyl)aniline consists of a central benzene ring
substituted with an amino group at position 1 and a morpholinosulfonyl group at position 3.

Chemical Structure:

A summary of the known chemical and physical properties of 3-(Morpholinosulfonyl)aniline is
presented in the tables below.

Table 1: General Chemical Information

Identifier Value

IUPAC Name 3-(morpholin-4-ylsulfonyl)aniline

Synonyms 3-(Morph-oline-4-suIfonyl)---phenylamine, 3-
(morpholinosulphonyl)aniline

CAS Number 22184-97-0[1]

Molecular Formula C10H14N203S[1]

Molecular Weight 242.29 g/mol [1][2]

Canonical SMILES C1COCCN1S(=0)(=0)C2=CC=CC(=C2)N

InChl Key FKFOJDYRQYJURJ-UHFFFAOYSA-N[1]

Table 2: Physical Properties

Property Value

Physical State Solid[1]

Melting Point 132 °C[2]

Boiling Point 456.6 °C at 760 mmHg[2]
Density 1.4 g/lcm3[2]

Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 3-
(Morpholinosulfonyl)aniline is not readily available in peer-reviewed scientific journals or
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patent literature. However, the synthesis would logically proceed through the sulfonylation of
aniline or a protected aniline derivative with morpholine-4-sulfonyl chloride, or alternatively,
through the reaction of 3-aminobenzenesulfonyl chloride with morpholine. A generalized

synthetic workflow is proposed below.

Proposed Synthetic Workflow
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Caption: Proposed general synthetic workflow for 3-(Morpholinosulfonyl)aniline.

Biological Activity and Signaling Pathways

While the broader classes of sulfonamides and aniline derivatives are known to possess a wide
range of biological activities, including antibacterial, antifungal, and anticancer properties,
specific data for 3-(Morpholinosulfonyl)aniline is not available in the public domain. There is
no published information detailing its mechanism of action, its potential molecular targets, or
any signaling pathways in which it may be involved.

The aniline moiety in drug candidates can sometimes be associated with metabolic instability or
toxicity concerns.[3][4] Therefore, any future development involving this compound would
necessitate thorough investigation into its metabolic fate and toxicological profile.
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Conclusion

3-(Morpholinosulfonyl)aniline is a chemical entity with a structure that suggests potential for
biological activity, drawing from the well-established pharmacophoric features of its constituent
parts. However, a comprehensive review of the available scientific literature reveals a
significant lack of detailed experimental data. Key information regarding its synthesis,
purification, characterization, and biological evaluation is not publicly documented. As such,
this compound represents an under-investigated area of chemical space. Further research
would be required to elucidate its properties and potential applications in drug discovery and
development. Professionals interested in this compound would need to undertake foundational
research to establish its synthetic route and characterize its biological and pharmacological
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

